molecular formula C18H19F3N2O2S B346272 1-(p-Tolylsulphonyl)-4-(3-(trifluoromethyl)phenyl)piperazine CAS No. 83863-48-3

1-(p-Tolylsulphonyl)-4-(3-(trifluoromethyl)phenyl)piperazine

Cat. No.: B346272
CAS No.: 83863-48-3
M. Wt: 384.4g/mol
InChI Key: VEUPAQDUEDZUAM-UHFFFAOYSA-N
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Description

1-(p-Tolylsulphonyl)-4-(3-(trifluoromethyl)phenyl)piperazine is a useful research compound. Its molecular formula is C18H19F3N2O2S and its molecular weight is 384.4g/mol. The purity is usually 95%.
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Properties

CAS No.

83863-48-3

Molecular Formula

C18H19F3N2O2S

Molecular Weight

384.4g/mol

IUPAC Name

1-(4-methylphenyl)sulfonyl-4-[3-(trifluoromethyl)phenyl]piperazine

InChI

InChI=1S/C18H19F3N2O2S/c1-14-5-7-17(8-6-14)26(24,25)23-11-9-22(10-12-23)16-4-2-3-15(13-16)18(19,20)21/h2-8,13H,9-12H2,1H3

InChI Key

VEUPAQDUEDZUAM-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F

83863-48-3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

Representative sulfonation (Step 1A): To a stirred solution of 1-(3-(trifluoromethyl)phenyl)piperazine (300 mg, 1.3 mmol) and 4-methylbenzene-1-sulfonyl chloride (248 mg, 1.3 mmol) in anhydrous dichloromethane (3 mL) was added diisopropylethylamine (0.27 mL, 1.6 mmol). The mixture was stirred overnight. Reaction was complete as determined by TLC. The reaction mixture was purified with flash column chromatography to yield 1-(4-methylphenylsulfonyl)-4-[3-(trifluoromethyl)phenyl]piperazine in 81% yield (405 mg) as white solid.
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300 mg
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248 mg
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0.27 mL
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3 mL
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